2-chloro-6,8-dihydro-5H-pyrano[3,4-b]pyridine
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Description
“2-chloro-6,8-dihydro-5H-pyrano[3,4-b]pyridine” is a chemical compound with the molecular formula C8H8ClNO . It’s a type of heterocyclic compound, which are cyclic organic compounds that encompass at least one heteroatom such as nitrogen, oxygen, and sulfur .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 8 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, and 1 oxygen atom . The InChI string representation of its structure is "InChI=1S/C8H8ClNO/c9-8-2-1-6-5-11-4-3-7 (6)10-8/h1-2H,3-5H2" .
Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 169.61 g/mol . It has a computed XLogP3-AA value of 1.5, which is a measure of its lipophilicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . Its exact mass and monoisotopic mass are both 169.0294416 g/mol . Its topological polar surface area is 22.1 Ų .
Scientific Research Applications
Synthesis and Chemical Properties
Innovative Synthesis Methods : Researchers have developed efficient routes to synthesize various derivatives of 2,3-dihydrofuro[2,3-b]pyridines and 3,4-dihydro-2H-pyrano[2,3-b]pyridines, which are related to 2-chloro-6,8-dihydro-5H-pyrano[3,4-b]pyridine. These methods involve intramolecular inverse-electron-demand Diels-Alder reactions starting from 1,2,4-triazines (Hajbi, Suzenet, Khouili, Lazar, & Guillaumet, 2008) (Hajbi, Suzenet, Khouili, Lazar, & Guillaumet, 2010).
Synthesis of Pyrano and Pyridine Systems : A research study focused on the synthesis of 4-hydroxy-2,5,6,7-tetrahydro-pyrano[2,3-c]pyrrole and 4-hydroxy-1,2,6,7-tetrahydro-5H-pyrrolo[3,4-b]pyridine systems, exploring the reactions of related compounds (Soliman & Kappe, 1982).
Derivative Synthesis and Applications : The synthesis of substituted dihydro-5H-pyrano[4,3-b]pyridine-3-carboxamides and -3-carboxylic acids from 2-amino-3-cyanodihydropyranopyridines has been studied, establishing optimal conditions for their hydrolysis. This research provides insight into the chemical transformations and potential applications of such derivatives (Dabaeva, Pilosyan, & Noravyan, 1994).
Biomedical Applications
- Anticancer Activity : A novel series of 2-aminopyranopyridine derivatives, synthesized utilizing 2-chloro-4-(thiophen-2-yl)-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile, showed potent anticancer activity against various human carcinoma cell lines. This highlights the potential of these derivatives in cancer research and therapy (Mohamed, Kotb, Abd El-Meguid, & Awad, 2016).
Materials Science and Electronic Applications
- Electronic Properties : Research on pyrazolo[3,4-b]pyridine derivatives has demonstrated their potential in materials science, particularly in the context of electronic and optical properties. The synthesis and characterization of such compounds, including their application in fabricating heterojunctions and photosensors, are areas of active research (Zedan, El-Taweel, & El-Menyawy, 2020).
Properties
IUPAC Name |
2-chloro-6,8-dihydro-5H-pyrano[3,4-b]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO/c9-8-2-1-6-3-4-11-5-7(6)10-8/h1-2H,3-5H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIEDNGHXUKYFFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1C=CC(=N2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1552532-92-9 |
Source
|
Record name | 2-chloro-5H,6H,8H-pyrano[3,4-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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